![molecular formula C13H13NO B6365917 6-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95% CAS No. 1111105-24-8](/img/structure/B6365917.png)
6-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95%
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Overview
Description
6-(2,5-Dimethylphenyl)-2-hydroxypyridine, or 6-DMP-2-HP, is a synthetic compound that has been studied for its potential applications in various scientific fields. It is a heterocyclic compound with a unique molecular structure, which makes it an attractive target for research. 6-DMP-2-HP has been studied for its potential use in drug synthesis, as a potential therapeutic agent, and for its possible role in biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 6-DMP-2-HP is not yet fully understood. However, it is thought to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. It is believed that 6-DMP-2-HP binds to the active site of the enzyme, preventing it from catalyzing the reaction that produces prostaglandins. In addition, 6-DMP-2-HP has been shown to inhibit the growth of certain types of cancer cells, although the exact mechanism of action is not yet known.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-DMP-2-HP are not yet fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. In addition, 6-DMP-2-HP has been shown to inhibit the growth of certain types of cancer cells, although the exact mechanism of action is not yet known. Furthermore, 6-DMP-2-HP has been studied for its potential use as an antioxidant, as it has been shown to scavenge free radicals and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 6-DMP-2-HP in laboratory experiments include its ease of synthesis, low cost, and potential applications in various scientific fields. In addition, its unique molecular structure makes it an attractive target for research. However, there are some limitations to using 6-DMP-2-HP in laboratory experiments. For example, its mechanism of action is not yet fully understood, and its biochemical and physiological effects are not yet known. Furthermore, it is not yet known whether 6-DMP-2-HP has any adverse effects on humans or other living organisms.
Future Directions
For 6-DMP-2-HP research include further exploration of its mechanism of action, biochemical and physiological effects, and potential adverse effects. In addition, further research is needed to determine its potential use as an anti-cancer agent, as well as its potential use as an antioxidant. Finally, further research is needed to explore the potential applications of 6-DMP-2-HP in drug synthesis and other areas of scientific research.
Synthesis Methods
6-DMP-2-HP is synthesized by a process known as the Ullmann reaction. This reaction involves the coupling of two aromatic compounds with a copper catalyst. The copper catalyst is used to facilitate the reaction and to ensure that the two aromatic compounds are properly bonded. The Ullmann reaction is a simple and efficient method for the synthesis of 6-DMP-2-HP, and it is widely used in the pharmaceutical and chemical industries.
Scientific Research Applications
6-DMP-2-HP has been studied for its potential applications in various scientific fields. It has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. In addition, 6-DMP-2-HP has been studied for its potential use as an anti-cancer agent. It has been shown to inhibit the growth of certain types of cancer cells, including those of the breast, bladder, and lung. Furthermore, 6-DMP-2-HP has been studied for its potential use as an antioxidant, as it has been shown to scavenge free radicals and reduce oxidative stress.
properties
IUPAC Name |
6-(2,5-dimethylphenyl)-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-9-6-7-10(2)11(8-9)12-4-3-5-13(15)14-12/h3-8H,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNQPIQNUTOVQAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CC=CC(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70682579 |
Source
|
Record name | 6-(2,5-Dimethylphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70682579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,5-Dimethylphenyl)-2-hydroxypyridine | |
CAS RN |
1111105-24-8 |
Source
|
Record name | 6-(2,5-Dimethylphenyl)pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70682579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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